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In the dynamic landscape of scientific research, the term "Qc1" can refer to various systems
and processes. For researchers, scientists, and drug development professionals,
understanding the specific nature of the "Qc1" in their laboratory is the critical first step in
ensuring safe handling and operation. This guide provides essential safety and logistical
information for two prominent applications of "Qcl1" in the modern laboratory: the Trasis QC1
system for radiopharmaceutical quality control and Izon's qEV columns for extracellular vesicle
isolation.

Trasis QC1: A Self-Shielded System for
Radiopharmaceutical Quality Control

The Trasis QC1 is a fully integrated, self-shielded system designed to streamline the quality
control of radiopharmaceuticals.[1] While the system itself is engineered to minimize radiation
exposure, the handling of radioactive materials necessitates strict adherence to safety
protocols.

Personnel working with the Trasis QC1 must follow established guidelines for handling
radioactive materials to minimize radiation exposure and prevent contamination. The specific
PPE required will depend on the type and activity of the radiopharmaceuticals being handled.
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PPE Component

Specification and Purpose

A dedicated lab coat, preferably long-sleeved,

Lab Coat should be worn to protect against splashes of
radioactive material.
Two pairs of disposable, chemotherapy-rated
gloves are recommended.[2] Gloves should be
Gloves

changed frequently and immediately if

contaminated.

Eye Protection

Safety glasses with side shields or goggles
should be worn to protect the eyes from

splashes.

Dosimeters

Body and extremity (e.g., ring) dosimeters are
mandatory to monitor radiation exposure levels,

as per institutional and regulatory requirements.

Shielding

While the QC1 is self-shielded, additional
portable shielding may be necessary when

handling vials or syringes outside of the unit.

Face Shield

A face shield may be required when there is a
higher risk of splashing, providing an additional

layer of protection for the face and eyes.[2]

Operational Workflow:

A standardized operational workflow is crucial for maintaining safety and ensuring the integrity

of the quality control process.
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Operational workflow for Trasis QC1.
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Disposal Plan:

All waste generated from the handling of radiopharmaceuticals is considered radioactive waste
and must be disposed of in accordance with institutional and regulatory guidelines. This
includes used vials, syringes, gloves, and any other contaminated materials. Waste should be
segregated based on the radionuclide and its half-life.

Izon qEV Columns: Extracellular Vesicle Isolation

Izon's gEV columns are used for size exclusion chromatography to isolate extracellular vesicles
(EVs) from biological samples.[3][4] The primary hazards associated with gEV columns are the
biological nature of the samples and the chemical preservatives in the storage buffer.

The primary hazards when working with gEV columns are the biological samples being
processed and the preservative solution in the columns, which may contain sodium azide or
ProClin 200.[5][6]

PPE Component Specification and Purpose

A clean lab coat should be worn to protect
Lab Coat clothing from biological sample splashes and

chemical drips.

Disposable nitrile or latex gloves are essential to

prevent skin contact with biological fluids and

Gloves . .
the preservative solution.[7] Gloves should be
changed if they become contaminated.
Safety glasses with side shields or goggles are
Eye Protection required to protect the eyes from potential

splashes of biological samples or buffer.[3]

Experimental Workflow:

The following diagram outlines the general workflow for isolating EVs using a qEV column.
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Experimental workflow for ggV columns.
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Disposal Plan:

» Biological Waste: All biological samples and materials that come into contact with them (e.g.,
pipette tips, collection tubes) should be treated as biohazardous waste and disposed of
according to institutional guidelines.

o Chemical Waste: The waste buffer containing sodium azide should be disposed of in a safe
manner. It is important to note that sodium azide can form explosive compounds with copper
and lead plumbing, so it should be flushed with copious amounts of water if disposed of
down the drain, or collected for chemical waste disposal as per institutional policy.[3][5]

By correctly identifying the specific "Qc1" application in their laboratory and adhering to the
appropriate safety protocols, researchers can ensure a safe working environment while
advancing their scientific endeavors. Always consult the manufacturer's specific documentation
and your institution's safety office for the most comprehensive and up-to-date guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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